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Compound of Interest

Compound Name: 1-(4-Methoxyphenyl)ethanol

Cat. No.: B1200191 Get Quote

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)ethanol
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 1-(4-
Methoxyphenyl)ethanol (CAS No. 3319-15-1). Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(4-Methoxyphenyl)ethanol is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] Proper selection and use of Personal Protective Equipment (PPE) are mandatory to

minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or ANSI Z87.1 (US) standards.

A face shield may be required

for splash hazards.

Skin

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Inspect gloves before each

use. Remove and replace

immediately if contaminated.

See Table 2 for further

guidance.

Laboratory coat.
Long-sleeved to prevent skin

contact.

Respiratory
Not required under normal use

with adequate ventilation.

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary for large

quantities, in poorly ventilated

areas, or during spill cleanup.

Glove Selection and Chemical Compatibility
While specific breakthrough time data for 1-(4-Methoxyphenyl)ethanol is not readily available,

general chemical resistance guides for aromatic alcohols suggest the following:

Table 2: Glove Material Guidance
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Glove Material Recommendation General Remarks

Nitrile Rubber
Recommended for splash

protection.

Good resistance to alcohols

and aromatic compounds.

Neoprene
Recommended for splash

protection.

Good general-purpose

chemical resistance.

Butyl Rubber
Recommended for extended

contact.

Offers excellent resistance to a

wide range of chemicals.

Natural Latex Not Recommended.
Poor resistance to many

organic solvents.

Note: The thickness of the glove material is a critical factor in its protective efficacy. Thicker

gloves generally offer longer breakthrough times. Always consult the glove manufacturer's

specific chemical resistance data.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. For procedures that may generate aerosols or involve

heating, a chemical fume hood is required.

Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[2]

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

Emergency Procedures
First Aid Measures:

Exposure First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops.[2]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[2]

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain

the spill.
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Collect: Carefully scoop up the absorbed material into a suitable, labeled container for

disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
Waste Characterization:

1-(4-Methoxyphenyl)ethanol is a non-halogenated organic solvent.

Disposal Procedure:

Collect waste 1-(4-Methoxyphenyl)ethanol and contaminated materials in a designated,

properly labeled, and sealed container.

Dispose of as hazardous chemical waste in accordance with all local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated PPE should also be disposed of as hazardous waste.

Visual Workflow for PPE Selection
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PPE Selection for Handling 1-(4-Methoxyphenyl)ethanol

Start: Handling 1-(4-Methoxyphenyl)ethanol

Are adequate engineering controls in place?
(e.g., fume hood)

Wear safety glasses with side shields or goggles.

Yes

Is there a risk of inhalation?
(e.g., large quantities, poor ventilation, aerosol generation)

NoWear nitrile or neoprene gloves.

Wear a laboratory coat.

Use a NIOSH-approved respirator with an organic vapor cartridge.

Yes

Proceed with handling

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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